Cas no 2091909-84-9 (Methyl 5-amino-4-bromo-2-nitrobenzoate)

• Product Name: Methyl 5-amino-4-bromo-2-nitrobenzoate
• CAS No: 2091909-84-9
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 5037069
• PubChem ID: 131281932
• Update Time: 2025-05-24

Methyl 5-amino-4-bromo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-bromo-2-nitrobenzoate
• F71434
• 2091909-84-9
• Methyl5-amino-4-bromo-2-nitrobenzoate

• Inchi： 1S/C8H7BrN2O4/c1-15-8(12)4-2-6(10)5(9)3-7(4)11(13)14/h2-3H,10H2,1H3
• InChI Key： XFVPDYRAEFZBNF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)C=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.95892g/mol
• Monoisotopic Mass: 273.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.1

Additional information on Methyl 5-amino-4-bromo-2-nitrobenzoate

Methyl 5-amino-4-bromo-2-nitrobenzoate (CAS No. 2091909-84-9)

Methyl 5-amino-4-bromo-2-nitrobenzoate is a highly specialized organic compound with the CAS registry number 2091909-84-9. This compound is a derivative of benzoic acid, featuring a methyl ester group, an amino group at position 5, a bromine atom at position 4, and a nitro group at position 2. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis.

The structure of Methyl 5-amino-4-bromo-2-nitrobenzoate is characterized by its aromatic ring system, which is heavily substituted with electron-withdrawing and electron-donating groups. The nitro group (-NO₂) at position 2 is a strong electron-withdrawing group, while the amino group (-NH₂) at position 5 acts as an electron-donating group. The bromine atom at position 4 introduces additional electronic effects and can serve as a leaving group in certain chemical reactions. The methyl ester (-OCH₃) at the benzoate position provides solubility in organic solvents and facilitates further functionalization.

Recent studies have highlighted the potential of Methyl 5-amino-4-bromo-2-nitrobenzoate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conducting polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups allows for tailored chemical reactivity, enabling the formation of cross-linked networks with desirable electronic and mechanical properties.

In the pharmaceutical industry, Methyl 5-amino-4-bromo-2-nitrobenzoate has been investigated as a potential intermediate in drug design. Its structure provides a scaffold for attaching bioactive moieties, making it a valuable building block for developing new therapeutic agents. Recent research has focused on its role in anti-inflammatory and anticancer drug discovery, where its unique electronic properties may contribute to enhanced bioavailability and efficacy.

The synthesis of Methyl 5-amino-4-bromo-2-nitrobenzoate typically involves multi-step organic reactions. A common approach includes the nitration of bromoaniline derivatives followed by esterification to introduce the methyl group. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to achieving high yields and purity. Recent advancements in catalytic methods have also enabled more efficient pathways for its preparation.

From an environmental perspective, understanding the degradation pathways of Methyl 5-amino-4-bromo-2-nitrobenzoate is essential for assessing its ecological impact. Studies have shown that under specific conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis to release less complex byproducts. These findings are critical for developing sustainable practices in its production and disposal.

In conclusion, Methyl 5-amino-4-bromo-2-nitrobenzoate (CAS No. 2091909-84-9) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups offers opportunities for innovation in materials science, pharmaceuticals, and organic synthesis. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing modern chemistry.